Cas no 82869-02-1 (3-Mercapto-2,4-pentanedione)

• Product name: 3-Mercapto-2,4-pentanedione
• CAS No: 82869-02-1
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 988276

3-Mercapto-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-mercapto- (9CI)
• diacetyl methyl mercaptan
• 3-Mercapto-2,4-pentanedione
• 3-mercapto-pentane-2,4-dione
• 2,4-Pentanedione, 3-mercapto-

• Inchi： 1S/C5H8O2S/c1-3(6)5(8)4(2)7/h5,8H,1-2H3
• InChI Key： MMZSNWIKVVGNTG-UHFFFAOYSA-N
• SMILES： CC(=O)C(S)C(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• XLogP3: 0.2
• Topological Polar Surface Area: 35.1

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 70-72 °C(Press: 12 Torr)
• pka: 5.79±0.10(Predicted)